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Compound of Interest

Compound Name: Ethylhexyl triazone

Cat. No.: B125852

Technical Support Center: Ethylhexyl Triazone
Formulation

This technical support center provides troubleshooting guidance for researchers, scientists,
and drug development professionals experiencing poor dispersibility of ethylhexyl triazone in
cosmetic bases.

Frequently Asked Questions (FAQSs)

Q1: What is Ethylhexyl Triazone and why is it difficult to disperse?

Ethylhexyl Triazone, also known as Uvinul T 150, is a highly effective and photostable UVB
filter.[1][2] It is an organic, oil-soluble, odorless, and colorless to pale yellow powder.[1][3] Its
crystalline nature at room temperature and low solubility in many common cosmetic oils can
lead to challenges in achieving a uniform dispersion, potentially resulting in recrystallization
and reduced efficacy of the final product.[4][5]

Q2: In which solvents is Ethylhexyl Triazone soluble?

Ethylhexyl Triazone is insoluble in water but soluble in various organic solvents and cosmetic
oils.[1][2] Emollients and other liquid UV filters are often used to dissolve it. Its solubility is
particularly good in esters and alcohols.[4] For specific solubility data, refer to the table in the
"Data & Protocols" section.
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Q3: What is the maximum permitted concentration of Ethylhexyl Triazone in cosmetic
products?

The maximum permitted concentration for Ethylhexyl Triazone is typically up to 5% worldwide,
with the notable exceptions of the United States and Canada where it is not an approved UV
filter.[2]

Q4: Can heating improve the dispersibility of Ethylhexyl Triazone?

Yes, heating can significantly aid in the dissolution of Ethylhexyl Triazone. It is recommended
to mix it in the oil phase and heat it to around 80°C to help it melt and dissolve completely.[6]
However, prolonged exposure to high temperatures should be avoided.

Q5: Are there any known incompatibilities with other cosmetic ingredients?

Ethylhexyl Triazone is generally compatible with a wide range of other UV filters and cosmetic
ingredients.[7] In fact, combining it with other UV filters is a common strategy to achieve broad-
spectrum protection and improve its solubility.[7]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the formulation process.
Problem 1: Ethylhexyl Triazone is not dissolving in the oil phase.

e Question: Have you selected an appropriate solvent?

o Answer: Ethylhexyl Triazone has limited solubility in some common oils. Consider using
high-polarity esters or other liquid UV filters as solvents. Refer to the solubility data table
below for effective solvents. A combination of emollients can also be used to dissolve
crystalline UV filters.

e Question: Are you using a sufficient amount of solvent?

o Answer: Ensure the concentration of Ethylhexyl Triazone does not exceed its solubility
limit in the chosen solvent system at the intended processing temperature.

e Question: Have you applied heat?
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o Answer: Gently heat the oil phase containing Ethylhexyl Triazone to approximately 80°C
with continuous stirring.[6] This will facilitate the melting and dissolution of the powder.

Problem 2: The final formulation shows signs of recrystallization over time.
e Question: Was the Ethylhexyl Triazone fully dissolved during the formulation process?

o Answer: Incomplete dissolution is a primary cause of recrystallization. Ensure that the
powder is completely solubilized in the oil phase before emulsification. This can be visually
confirmed by the absence of any solid particles.

e Question: Is the concentration of Ethylhexyl Triazone too high for the chosen solvent
system?

o Answer: If the concentration is close to the saturation point at room temperature, small
temperature fluctuations can trigger recrystallization. Consider reducing the concentration
or adding a co-solvent to improve its solubility in the final formulation.

e Question: Have you considered using solubility enhancers?

o Answer: Certain ingredients can act as solubility enhancers and prevent recrystallization.
Patented solutions suggest using a combination of an ester of a fatty acid and dextrin with
a mixture of branched and linear saturated C15-C19 alkanes, or a combination of di-C12-
13 alkyl malate, diethylhexyl 2,6-naphthalate, and salicylate derivatives.[4][5]

Problem 3: The final product has a gritty texture.
e Question: What was the particle size of the Ethylhexyl Triazone raw material?

o Answer: While Ethylhexyl Triazone should be fully dissolved, starting with a micronized
grade can sometimes facilitate faster dissolution. However, the ultimate goal is complete
solubilization, not dispersion of solid particles.

e Question: Was the mixture properly homogenized?

o Answer: After dissolving the Ethylhexyl Triazone in the oil phase, ensure proper
homogenization when creating the emulsion. This will help to create a stable and uniform
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product.

Data & Protocols

; o . Solubility of Ethulhexyl Tri

Solvent Solubility (% wiw) Reference

Ethylhexyl Methoxycinnamate

up to 14% 6
(OMC) p [6]
PPG-3 Myristyl Ether up to 13% [6]
Caprylic/Capric Triglyceride
P y. P i ] up to 6.2% [6]
(Fractionated Coconut Oil)
Dimethyl Sulfoxide (DMSO) /
] = 2.5 mg/mL [8]
Corn Qil (10:90)
Acetone Freely soluble [7]
Ethanol Soluble (0.5% wi/v) [7]

Experimental Protocol: Incorporation of Ethylhexyl
Triazone into an Oil-in-Water (O/W) Sunscreen Emulsion

e OIl Phase Preparation:

o Combine the selected oil-soluble ingredients, including emollients, liquid UV filters (if any),
and Ethylhexyl Triazone, in a suitable vessel.

o Begin stirring the oil phase and gradually heat to 80°C.

o Continue stirring at 80°C until the Ethylhexyl Triazone is completely dissolved and the oil
phase is clear and uniform.

e Aqueous Phase Preparation:

o In a separate vessel, combine the water-soluble ingredients, such as humectants,
thickeners, and preservatives.
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o Heat the agueous phase to 80°C while stirring.

o Emulsification:
o Slowly add the oil phase to the aqueous phase while homogenizing at high shear.

o Continue homogenization for a sufficient time to form a stable emulsion with a uniform
droplet size.

e Cooling and Final Additions:

[¢]

Begin cooling the emulsion while stirring gently.

[¢]

Once the temperature is below 40°C, add any temperature-sensitive ingredients, such as

fragrances or active ingredients.

[¢]

Adjust the pH if necessary.

[e]

Continue gentle stirring until the emulsion reaches room temperature.
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Dissolution Issues

Click to download full resolution via product page

Caption: Troubleshooting workflow for poor dispersibility of Ethylhexyl Triazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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